Cas no 137641-05-5 (Picolinafen)
Picolinafen is a selective herbicide belonging to the pyridinecarboxamide class, primarily used for pre-emergence control of broadleaf weeds in cereal crops. Its mode of action involves inhibition of very-long-chain fatty acid (VLCFA) elongation, disrupting cell membrane formation in susceptible plants. Picolinafen exhibits high efficacy against key weed species such as Galium aparine and Veronica spp., while demonstrating excellent crop safety in wheat and barley. The compound is characterized by its low application rates, typically ranging from 50-100 g ai/ha, and favorable environmental profile with minimal soil persistence. Its selectivity and reliable residual activity make it a valuable component in integrated weed management systems, particularly for resistance-prone species.
Picolinafen structure
Product Name:Picolinafen
CAS No:137641-05-5
MF:C19H12F4N2O2
MW:376.304398536682
CID:214368
PubChem ID:329755722
Update Time:2025-06-07
Picolinafen Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxamide,N-(4-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
- N-(4-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]pyridine-2-carboxamide
- PICOLINAFEN
- Picolinafen Solution
- 4’-fluoro-6-(α,α,α-trifluoro-m-tolyloxy)pyridine-2-carboxanilide
- N-(4-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-2-pyridinecarboxamide
- UNII-VJE2EX3SNN
- 2-Pyridinecarboxamide, N-(4-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
- N-(4-FLUOROPHENYL)-6-(3-(TRIFLUOROMETHYL)PHENOXY)-2-PYRIDINECARBOXAMIDE
- NS00009710
- PICOLINAFEN [MI]
- Picolinafen 10 microg/mL in Acetonitrile
- Picolinafen, PESTANAL(R), analytical standard
- Picolinafen 10 microg/mL in Cyclohexane
- N-(4-Fluorophenyl)-6-(3-(trifluoromethyl)phenoxy)picolinamide
- DTXSID8044339
- 4'-FLUORO-6-(.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-M-TOLYLOXY)PYRIDINE-2-CARBOXANILIDE
- J-007048
- Picolinafen [ISO]
- N-(4-Fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-pyridine-2-carboxamide
- 4'-fluoro-6-(alpha,alpha,alpha-trifluoro-m-tolyloxy)pyridine-2-carboxanilide
- picolinafene
- Q2092340
- 137641-05-5
- N-(4-Fluorophenyl)-6-(alpha,alpha,alpha-trifluoro-m-tolyloxy)picolinamide, N-(4-Fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-2-pyridinecarboxamide
- N-(4-fluorophenyl)-6-(3-trifluoromethylphenoxy)pyridine-2-carboxamide
- SCHEMBL54805
- CHEBI:138736
- VJE2EX3SNN
- N-(4-fluorophenyl)-6-(3-(trifluoromethyl)phenoxy)pyridine-2-carboxamide
- DTXCID6024339
- Picolinafen
-
- MDL: MFCD04040061
- Inchi: 1S/C19H12F4N2O2/c20-13-7-9-14(10-8-13)24-18(26)16-5-2-6-17(25-16)27-15-4-1-3-12(11-15)19(21,22)23/h1-11H,(H,24,26)
- InChI Key: CWKFPEBMTGKLKX-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)OC1=CC=CC(C(NC2C=CC(=CC=2)F)=O)=N1)(F)F
Computed Properties
- Exact Mass: 376.08300
- Monoisotopic Mass: 376.08349028g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 495
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Melting Point: 107.2-107.6°
- Boiling Point: 399.0±42.0 °C at 760 mmHg
- Flash Point: 195.1±27.9 °C
- PSA: 51.22000
- LogP: 5.35710
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Picolinafen Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H410
- Warning Statement: P273-P501
- Hazardous Material transportation number:UN3077 9/PG 3
- WGK Germany:2
- Hazard Category Code: 50/53
- Safety Instruction: S60
-
Hazardous Material Identification:
- Safety Term:S60-61
- Toxicity:LD50 in rats (mg/kg): >5000 orally; >4000 dermally; LC50 in rats (mg/l): >5.9 by inhalation; LC50 in rainbow trout (96 hr): 0.281 mg/l (White)
- Risk Phrases:R50/53
- Storage Condition:Store at 4 ° C, -4 ° C is better
Picolinafen Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P436800-100mg |
Picolinafen |
137641-05-5 | 100mg |
$155.00 | 2023-05-17 | ||
| TRC | P436800-250mg |
Picolinafen |
137641-05-5 | 250mg |
$333.00 | 2023-05-17 | ||
| TRC | P436800-500mg |
Picolinafen |
137641-05-5 | 500mg |
$626.00 | 2023-05-17 | ||
| TRC | P436800-1g |
Picolinafen |
137641-05-5 | 1g |
$ 1000.00 | 2022-06-03 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 37912-100MG-R |
Picolinafen |
137641-05-5 | 100mg |
¥1207.65 | 2023-04-25 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 37912-100MG-R |
137641-05-5 | 100MG |
¥1207.65 | 2023-01-15 | |||
| TRC | P436800-1000mg |
Picolinafen |
137641-05-5 | 1g |
$1206.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-228945-100 mg |
Picolinafen, |
137641-05-5 | 100MG |
¥466.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-228945-100mg |
Picolinafen, |
137641-05-5 | 100mg |
¥466.00 | 2023-09-05 | ||
| TRC | P436800-750mg |
Picolinafen |
137641-05-5 | 750mg |
$ 800.00 | 2023-09-06 |
Picolinafen Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:137641-05-5)PICOLINAFEN
Order Number:sfd16411
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:137641-05-5)Picolinafen
Order Number:LE15993
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Email:18501500038@163.com
Picolinafen Related Literature
-
Renata Pereira Lopes,Fabiano A. S. Oliveira,Fernando D. Madureira,Mauro Lúcio G. Oliveira,Gilsara Silva Anal. Methods 2015 7 4734
-
Noelia Belmonte Valles,Samanta Uclés,Natalia Besil,Milagros Mezcua,Amadeo R. Fernández-Alba Anal. Methods 2015 7 2162
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3. R&DNews
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4. R&D News
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